[2-(4-Methyl-5,6,7,8-tetrahydro-2-quinazolinyl)ethyl]amine dihydrochloride

• IUPAC Name: 2-(4-methyl-5,6,7,8-tetrahydroquinazolin-2-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C11H17N3.2ClH/c1-8-9-4-2-3-5-10(9)14-11(13-8)6-7-12;;/h2-7,12H2,1H3;2*1H
• InChI Key: DEJHGSIPORUOFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCCC2=NC(=N1)CCN.Cl.Cl
• Molecular Formula: C11H19Cl2N3
• Molecular Weight: 264.19 g/mol

Description

“[2-(4-Methyl-5,6,7,8-tetrahydro-2-quinazolinyl)ethyl]amine dihydrochloride” is a chemical compound with the CAS Number: 1609402-92-7. It has a molecular weight of 264.2 and its IUPAC name is 2-(4-methyl-5,6,7,8-tetrahydro-2-quinazolinyl)ethanamine dihydrochloride. The compound is typically stored at -20°C and is available in solid form.

Scientific Research Applications

[2-(4-Methyl-5,6,7,8-tetrahydro-2-quinazolinyl)ethyl]amine dihydrochloride has been used in a wide range of scientific research applications. It has been used to investigate the biochemical and physiological effects of various compounds. It has also been used in the study of enzyme inhibition and receptor binding. Additionally, this compound has been used in the study of the pharmacokinetics and pharmacodynamics of various compounds.

Mechanism of Action

Target of action

Quinazoline and tetrahydroquinoline derivatives have been found to interact with a variety of cellular targets, including various enzymes and receptors . The specific target would depend on the exact structure of the compound.

Mode of action

The mode of action of these compounds can vary widely, but they often work by binding to their target and modulating its activity . The exact nature of this interaction would depend on the specific target and the structure of the compound.

Biochemical pathways

Quinazoline and tetrahydroquinoline derivatives can affect a variety of biochemical pathways, depending on their specific target . For example, some derivatives have been found to inhibit the growth of cancer cells, suggesting that they may interfere with pathways involved in cell proliferation .

Pharmacokinetics

The pharmacokinetics of these compounds would depend on their specific structure. Factors such as absorption, distribution, metabolism, and excretion (ADME) can be influenced by things like the compound’s size, polarity, and stability .

Result of action

The result of the compound’s action would depend on its specific target and mode of action. For example, if the compound inhibits an enzyme involved in cell proliferation, the result might be a decrease in the growth of cancer cells .

Action environment

The action of these compounds can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules . These factors can affect things like the compound’s stability, its ability to reach its target, and its interaction with its target.

Advantages and Limitations for Lab Experiments

[2-(4-Methyl-5,6,7,8-tetrahydro-2-quinazolinyl)ethyl]amine dihydrochloride has several advantages for use in laboratory experiments. It is a relatively stable compound and is relatively easy to synthesize. Additionally, it has a wide range of biochemical and physiological effects and can be used to investigate the effects of various compounds. However, there are some limitations to its use in laboratory experiments. It is not water-soluble and must be dissolved in organic solvents such as dimethyl sulfoxide or dimethylformamide. Additionally, it is not very soluble in aqueous solutions and must be used in low concentrations.

Future Directions

[2-(4-Methyl-5,6,7,8-tetrahydro-2-quinazolinyl)ethyl]amine dihydrochloride has a wide range of potential future applications. It could be used in the development of new drugs and therapies for various diseases and disorders. Additionally, it could be used in the development of new diagnostic tests and treatments. Additionally, it could be used to investigate the effects of various compounds on the brain and nervous system. Finally, it could be used in the development of new methods of drug delivery.

Safety and Hazards

The compound has a safety information MSDS. It’s important to handle all chemicals with care and follow safety guidelines. For detailed safety information, it’s best to refer to the compound’s Material Safety Data Sheet (MSDS).